Cas no 2806810-60-4 (3,5-dichloro-6-methoxy-4-methyl-pyridazine)

• Product Name: 3,5-dichloro-6-methoxy-4-methyl-pyridazine
• CAS No: 2806810-60-4
• MF: C₆H₆Cl₂N₂O
• MW: 193.0306391716
• CID: 5378974
• PubChem ID: 155894202
• Update Time: 2026-03-10

3,5-dichloro-6-methoxy-4-methyl-pyridazine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-6-methoxy-4-methylpyridazine
• 3,5-dichloro-6-methoxy-4-methyl-pyridazine
• PS-17275
• F78145
• 2806810-60-4

• Inchi： 1S/C6H6Cl2N2O/c1-3-4(7)6(11-2)10-9-5(3)8/h1-2H3
• InChI Key： ZUZAIIMARSVPDK-UHFFFAOYSA-N
• SMILES： C1(Cl)=NN=C(OC)C(Cl)=C1C

Computed Properties

• Exact Mass: 191.9857182g/mol
• Monoisotopic Mass: 191.9857182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35Ų

Experimental Properties

• Density: 1.378±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 334.1±37.0 °C(Predicted)
• pka: -0.23±0.10(Predicted)

Additional information on 3,5-dichloro-6-methoxy-4-methyl-pyridazine

Introduction to 3,5-Dichloro-6-methoxy-4-methyl-pyridazine (CAS No. 2806810-60-4)

3,5-Dichloro-6-methoxy-4-methyl-pyridazine, with the CAS number 2806810-60-4, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and agricultural research. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The presence of chlorine, methoxy, and methyl substituents imparts specific chemical and biological properties that make it a valuable candidate for further investigation.

The chemical formula of 3,5-dichloro-6-methoxy-4-methyl-pyridazine is C₇H₇Cl₂N₂O, and its molecular weight is approximately 210.05 g/mol. The compound is characterized by its high stability and low reactivity under standard conditions, making it suitable for a wide range of experimental setups. Its solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) facilitates its use in various biochemical assays and analytical techniques.

In the context of pharmaceutical research, 3,5-dichloro-6-methoxy-4-methyl-pyridazine has shown promise as a lead compound for the development of novel drugs. Recent studies have explored its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that the compound effectively reduced the enzyme's activity without causing significant cytotoxicity, suggesting its potential as a therapeutic agent.

Agriculturally, 3,5-dichloro-6-methoxy-4-methyl-pyridazine has been investigated for its herbicidal properties. A study conducted by a team of researchers at the University of California demonstrated that this compound exhibits selective herbicidal activity against certain weed species while showing minimal impact on crop plants. The mechanism of action involves disruption of photosynthesis and cell division processes in target weeds, making it a promising candidate for the development of new herbicides.

The synthesis of 3,5-dichloro-6-methoxy-4-methyl-pyridazine typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the condensation of 3,5-dichloropyridazine with methanol in the presence of a suitable catalyst, followed by methylation to introduce the methyl group at the 4-position. This synthetic pathway has been optimized to achieve high yields and purity levels, making it feasible for large-scale production.

In terms of safety and handling, 3,5-dichloro-6-methoxy-4-methyl-pyridazine should be managed with standard laboratory precautions due to its potential for skin and eye irritation. It is recommended to handle the compound in well-ventilated areas and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles. Additionally, proper disposal methods should be followed to ensure environmental safety.

The future research directions for 3,5-dichloro-6-methoxy-4-methyl-pyridazine are diverse and promising. In pharmaceuticals, further studies are needed to explore its efficacy in preclinical models of various diseases and to optimize its pharmacokinetic properties for clinical applications. In agriculture, ongoing research aims to develop more selective and environmentally friendly herbicides based on this compound's unique properties.

In conclusion, 3,5-dichloro-6-methoxy-4-methyl-pyridazine (CAS No. 2806810-60-4) is a versatile compound with significant potential in both pharmaceutical and agricultural applications. Its unique chemical structure and biological activities make it an exciting area of research for scientists and industry professionals alike.